Cas no 874623-61-7 (6-oxo-1-(2-phenoxyethyl)-1,6-dihydropyridazine-3-carboxylic acid)

• Product Name: 6-oxo-1-(2-phenoxyethyl)-1,6-dihydropyridazine-3-carboxylic acid
• CAS No: 874623-61-7
• MF: C₁₃H₁₂N₂O₄
• MW: 260.245383262634
• MDL: MFCD07692339
• CID: 3109015
• PubChem ID: 7131845
• Update Time: 2025-04-21

6-oxo-1-(2-phenoxyethyl)-1,6-dihydropyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-oxo-1-(2-phenoxyethyl)-1,6-dihydropyridazine-3-carboxylic acid
• 874623-61-7
• CS-0241573
• DTXSID601171404
• AKOS000268938
• Z147652466
• HMS1733M16
• 6-oxo-1-(2-phenoxyethyl)pyridazine-3-carboxylic Acid
• EN300-23418
• 1,6-Dihydro-6-oxo-1-(2-phenoxyethyl)-3-pyridazinecarboxylic acid
• 6-oxo-1-(2-phenoxyethyl)-1,6-dihydropyridazine-3-carboxylicacid
• G26772
• STL227814

• MDL： MFCD07692339
• Inchi： 1S/C13H12N2O4/c16-12-7-6-11(13(17)18)14-15(12)8-9-19-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,17,18)
• InChI Key： XRVPEQDXUVOXQJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCN1C(C=CC(C(=O)O)=N1)=O

Computed Properties

• Exact Mass: 260.07970687Da
• Monoisotopic Mass: 260.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 138-140 °C
• Boiling Point: 466.6±47.0 °C at 760 mmHg
• Flash Point: 236.0±29.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

6-oxo-1-(2-phenoxyethyl)-1,6-dihydropyridazine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)